Cas no 2386775-62-6 (1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl-)

1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl-, is a brominated benzisoxazole derivative featuring a dimethylamino substituent at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural motif, which is commonly found in bioactive molecules. The bromine atom at the 6-position enhances its reactivity, making it a versatile intermediate for further functionalization via cross-coupling or nucleophilic substitution reactions. The dimethylamino group contributes to its electron-donating properties, influencing its binding affinity in potential applications. Its well-defined molecular structure ensures consistency in synthetic pathways, making it a reliable building block for the development of novel compounds in medicinal chemistry and material science.
1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl- structure
2386775-62-6 structure
Product Name:1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl-
CAS No:2386775-62-6
MF:C9H9BrN2O
MW:241.084561109543
MDL:MFCD31698205
CID:5248899
PubChem ID:131839714
Update Time:2026-03-09

1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl-
    • 6-Bromo-N,N-dimethylbenzo[d]isoxazol-3-amine
    • E74286
    • 2386775-62-6
    • MDL: MFCD31698205
    • Inchi: 1S/C9H9BrN2O/c1-12(2)9-7-4-3-6(10)5-8(7)13-11-9/h3-5H,1-2H3
    • InChI Key: XRIYFWAEQYYXBP-UHFFFAOYSA-N
    • SMILES: O1C2=C(C=CC(Br)=C2)C(N(C)C)=N1

Computed Properties

  • Exact Mass: 239.98983g/mol
  • Monoisotopic Mass: 239.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.3Ų

1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl- Pricemore >>

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Additional information on 1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl-

Comprehensive Overview of 1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl- (CAS No. 2386775-62-6)

1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl- (CAS No. 2386775-62-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzisoxazole family, known for its versatile applications in drug discovery and material science. The presence of a bromo substituent at the 6-position and N,N-dimethyl groups on the amine functionality enhances its reactivity and potential utility in synthetic chemistry.

The molecular structure of 6-bromo-N,N-dimethyl-1,2-benzisoxazol-3-amine features a fused heterocyclic ring system, which is pivotal for its biological activity. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents. Recent studies highlight its potential in targeting neurological disorders, making it a subject of interest in neuroscience research and central nervous system (CNS) drug development.

In the context of green chemistry and sustainable synthesis, 1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl- is being explored for its compatibility with eco-friendly reaction conditions. The compound's stability under mild conditions makes it suitable for catalytic processes and flow chemistry, aligning with the industry's shift toward reducing environmental impact. This aspect is particularly relevant given the growing demand for sustainable pharmaceuticals and green synthesis methodologies.

The compound's physicochemical properties, such as its solubility in organic solvents and moderate melting point, facilitate its use in high-throughput screening and combinatorial chemistry. Its electron-rich aromatic system also makes it a candidate for photocatalysis applications, a rapidly advancing field in synthetic chemistry. Researchers are investigating its potential in light-mediated reactions, which are gaining traction due to their energy efficiency and selectivity.

From a commercial perspective, 6-bromo-N,N-dimethyl-1,2-benzisoxazol-3-amine is available through specialized chemical suppliers, catering to the needs of academic institutions and industrial R&D departments. The compound's purity and consistency are critical for reproducible results, driving demand for high-quality batches. Market trends indicate a steady increase in its procurement for drug discovery programs and material science innovations.

In summary, 1,2-Benzisoxazol-3-amine, 6-bromo-N,N-dimethyl- (CAS No. 2386775-62-6) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile position it as a valuable tool for researchers exploring new chemical entities and sustainable synthesis routes. As the scientific community continues to uncover its potential, this compound is expected to play a pivotal role in future innovations.

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